Cas no 101028-38-0 (4,4'-Di(methylthio)-2,2'-bipyridine)
101028-38-0 structure
4,4'-Di(methylthio)-2,2'-bipyridine Properties
Names and Identifiers
-
- 2,2'-Bipyridine,4,4'-bis(methylthio)-
- 4,4'-DI(METHYLTHIO)-2,2'-BIPYRIDINE
- 4-methylsulfanyl-2-(4-methylsulfanylpyridin-2-yl)pyridine
- 4,4'-dimethylthio-2,2'-bipyridine
- 4,4'-dithiomethyl-2,2'-bipyridine
- 4,4'-di-(Methylthio)-2,2'-bipyridine
- 4,4'-Bis(methylthio)-2,2'-bipyridine
- 101028-38-0
- DTXSID70718706
- 4,4/'-DI(METHYLTHIO)-2,2/'-BIPYRIDINE
- 4,4'-Bis(methylsulfanyl)-2,2'-bipyridine
- 2,2'-Bipyridine, 4,4'-bis(methylthio)-
- AKOS015911080
- W-200644
- +Expand
-
- HIXBLLPECIUVCR-UHFFFAOYSA-N
- InChI=1S/C12H12N2S2/c1-15-9-3-5-13-11(7-9)12-8-10(16-2)4-6-14-12/h3-8H,1-2H3
- CSC1C=CN=C(C2=NC=CC(SC)=C2)C=1
Computed Properties
- 248.04400
- 0
- 4
- 3
- 248.04419074g/mol
- 16
- 191
- 0
- 0
- 0
- 0
- 0
- 1
- 2.5
- 76.4Ų
Experimental Properties
- 3.58740
- 76.38000
4,4'-Di(methylthio)-2,2'-bipyridine Related Literature
-
1. Preparation and characterisation of 2,2′-bipyridine-4,4′-disulphonic and -5-sulphonic acids and their ruthenium(II) complexes. Excited-state properties and excited-state electron-transfer reactions of ruthenium(II) complexes containing 2,2′-bipyridine-4,4′-disulphonic acid or 2,2′-bipyridine-4,4′ dicarboxylic acidSusan Anderson,Edwin C. Constable,Kenneth R. Seddon,Janet E. Turp,James E. Baggott,Michael J. Pilling J. Chem. Soc. Dalton Trans. 1985 2247
101028-38-0 (4,4'-Di(methylthio)-2,2'-bipyridine) Related Products
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- 3054-07-7(DL-2-Aminosuberic Acid)
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